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Compound of Interest

Compound Name: BFE-61

Cat. No.: B1666940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and pharmacological profile of BFE-61 (CAS Number: 39543-80-

1), a derivative of the beta-blocker befunolol. BFE-61 is characterized as a partial agonist of

beta-adrenoceptors, exhibiting a distinct interaction with receptor subtypes. This document

summarizes the available quantitative data, outlines relevant experimental methodologies, and

visualizes its mechanism of action within the broader context of beta-adrenergic signaling.

Core Compound Properties
BFE-61, also identified as 1-(7-(3-((1,1-Dimethylethyl)amino)-2-hydroxypropoxy)-2-

benzofuranyl)-ethanone, is a synthetic compound with the molecular formula C17H23NO4.[1]

Its fundamental properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1666940?utm_src=pdf-interest
https://www.benchchem.com/product/b1666940?utm_src=pdf-body
https://www.benchchem.com/product/b1666940?utm_src=pdf-body
https://www.benchchem.com/product/b1666940?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9585126/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 39543-80-1 [2]

Molecular Formula C17H23NO4 [1]

Molecular Weight 321.37 g/mol Calculated

Boiling Point 446.09°C (estimate) [2]

Synonyms

BFE 61, 1-(7-(3-((1,1-

Dimethylethyl)amino)-2-

hydroxypropoxy)-2-

benzofuranyl)-ethanone

[1][3]

Pharmacological Profile
BFE-61 is a partial agonist at beta-adrenoceptors. Its activity has been characterized in

comparison to the full agonist isoprenaline. The key pharmacological parameters from studies

on isolated guinea pig taenia caecum are presented in the following table.
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Parameter Value Description Source

pD2 -

The negative

logarithm of the molar

concentration of an

agonist that produces

50% of the maximum

possible effect. A

specific value for BFE-

61 is not detailed in

the available

literature, but it is

noted to be

significantly different

from its pA2 value.

[4]

pA2 -

The negative

logarithm of the molar

concentration of an

antagonist that

necessitates a

doubling of the

agonist concentration

to produce the same

response. For a partial

agonist like BFE-61,

this value reflects its

antagonist properties.

The value is noted to

be significantly larger

than its pD2 value, a

characteristic shared

with other partial

agonists like carteolol

and pindolol.

[4]

Mechanism of Action: Beta-Adrenergic Signaling
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BFE-61 exerts its effects by interacting with beta-adrenergic receptors, which are G-protein

coupled receptors (GPCRs). As a partial agonist, it binds to the receptor and elicits a

submaximal response compared to a full agonist. The canonical signaling pathway initiated by

beta-adrenoceptor activation is depicted below.
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BFE-61 (Partial Agonist)
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Preparation

Functional Assay

Data Analysis

Isolate Guinea Pig
Taenia Caecum

Mount in Organ Bath

Equilibrate Tissue

Add Cumulative Doses
of BFE-61 or Isoprenaline

Record Isometric
Tension (Relaxation)

Washout Plot Concentration-
Response Curves

Incubate with BFE-61
(for pA2 determination)

Add Cumulative Doses
of Isoprenaline

Calculate pD2 and pA2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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